Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt)
Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt)
An intermediate of Fluconazole. Fluconazole is a triazole antifungal agent that is effective against most Candida strains.
Brand Name:
Vulcanchem
CAS No.:
86386-77-8
VCID:
VC0194801
InChI:
InChI=1S/C11H9F2N3O.CH4O3S/c12-8-1-2-9(10(13)3-8)11(5-17-11)4-16-7-14-6-15-16;1-5(2,3)4/h1-3,6-7H,4-5H2;1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1C(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)F)F
Molecular Formula:
C11H9F2N3O CH4O3S
Molecular Weight:
237.21 96.11
Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt)
CAS No.: 86386-77-8
Impurities
VCID: VC0194801
Molecular Formula: C11H9F2N3O CH4O3S
Molecular Weight: 237.21 96.11
Purity: > 95%
| CAS No. | 86386-77-8 |
|---|---|
| Product Name | Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt) |
| Molecular Formula | C11H9F2N3O CH4O3S |
| Molecular Weight | 237.21 96.11 |
| IUPAC Name | 1-[[2-(2,4-difluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole;methanesulfonic acid |
| Standard InChI | InChI=1S/C11H9F2N3O.CH4O3S/c12-8-1-2-9(10(13)3-8)11(5-17-11)4-16-7-14-6-15-16;1-5(2,3)4/h1-3,6-7H,4-5H2;1H3,(H,2,3,4) |
| Standard InChIKey | NJBRNNOGZPVNNR-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1C(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)F)F |
| Canonical SMILES | CS(=O)(=O)O.C1C(O1)(CN2C=NC=N2)C3=C(C=C(C=C3)F)F |
| Appearance | Solid powder |
| Description | An intermediate of Fluconazole. Fluconazole is a triazole antifungal agent that is effective against most Candida strains. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate |
| PubChem Compound | 13059700 |
| Last Modified | Nov 11 2021 |
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